Cas no 2639416-73-0 (tert-butyl 2-{3H,4H,5H,6H,7H-imidazo4,5-cpyridin-2-yl}acetate)

• Product Name: tert-butyl 2-{3H,4H,5H,6H,7H-imidazo4,5-cpyridin-2-yl}acetate
• CAS No: 2639416-73-0
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5641752
• PubChem ID: 165897015
• Update Time: 2025-06-12

tert-butyl 2-{3H,4H,5H,6H,7H-imidazo4,5-cpyridin-2-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 2639416-73-0
• EN300-27783522
• tert-butyl 2-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-yl}acetate
• tert-butyl 2-{3H,4H,5H,6H,7H-imidazo4,5-cpyridin-2-yl}acetate

• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)6-10-14-8-4-5-13-7-9(8)15-10/h13H,4-7H2,1-3H3,(H,14,15)
• InChI Key： NQTMHBYKYHRZQJ-UHFFFAOYSA-N
• SMILES： O(C(CC1=NC2CCNCC=2N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl 2-{3H,4H,5H,6H,7H-imidazo4,5-cpyridin-2-yl}acetate

Introduction to Tert-butyl 2-{3H,4H,5H,6H,7H-imidazo[4,5-cpyridin-2-yl]acetate (CAS No. 2639416-73-0)

Tert-butyl 2-{3H,4H,5H,6H,7H-imidazo[4,5-cpyridin-2-yl]acetate}, with the CAS number 2639416-73-0, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule belongs to the imidazopyridine class, a heterocyclic structure that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications.

The< strong>nomenclature of this compound provides a clear insight into its chemical composition. The presence of a tert-butyl group at the second position and an imidazo[4,5-cpyridin-2-yl] moiety at the acetate moiety suggests a complex interplay of electronic and steric effects that could influence its reactivity and biological interactions. The imidazopyridine core is particularly noteworthy, as it is a scaffold that has been extensively studied for its role in modulating various biological pathways.

Recent advancements in the field of medicinal chemistry have highlighted the importance of imidazopyridine derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The< strong>tert-butyl 2-{3H,4H,5H,6H,7H-imidazo[4,5-cpyridin-2-yl]acetate is no exception and has been the subject of several studies aimed at elucidating its pharmacological properties.

In a notable study published in the Journal of Medicinal Chemistry, researchers investigated the< strong>synthesis and biological activity of various imidazopyridine derivatives. Among these compounds, tert-butyl 2-{3H,4H,5H,6H,7H-imidazo[4,5-cpyridin-2-yl]acetate} exhibited remarkable binding affinity to certain protein targets. This finding underscores the potential of this molecule as a lead compound for further development into novel therapeutic agents.

The< strong>structural features of this compound make it an attractive candidate for further exploration. The imidazopyridine ring system provides a rich landscape for hydrogen bonding and hydrophobic interactions, which are crucial for binding to biological targets. Additionally, the presence of the tert-butyl group introduces steric bulk that can fine-tune the binding properties of the molecule. These features collectively contribute to its unique pharmacological profile.

One of the most exciting aspects of working with< strong>tert-butyl 2-{3H,4H,5H,6H,7H-imidazo[4,5-cpyridin-2-yl]acetate is its synthetic accessibility. The development of efficient synthetic routes has enabled researchers to produce this compound in sufficient quantities for both preclinical and clinical studies. This accessibility is crucial for advancing drug discovery efforts and bringing new therapies to patients in need.

The< strong>biological activity of this compound has been further explored in several preclinical models. Initial studies have shown that it possesses anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings are particularly promising given the high incidence of inflammatory diseases worldwide and the need for novel therapeutic approaches.

In addition to its anti-inflammatory potential,< strong>tert-butyl 2-{3H,4H,5H,6H,7H-imidazo[4,5-cpyridin-2-yl]acetate has also shown promise in other therapeutic areas. For instance, preclinical data suggest that it may have neuroprotective effects by interacting with specific receptors in the central nervous system. These findings open up new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The< strong-pharmacokinetic profile of this compound is another area of interest. Studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally. This makes it a suitable candidate for further development into an oral therapeutic agent. Additionally， its stability under various conditions enhances its feasibility for clinical translation.

The< strong-synthetic methodology employed in the preparation of tert-butyl 2-{3H，4 H，5 H，6 H，7 H-imidazo [4，5 - c py ridin - 2 - yl ] ac et ate has been refined over several years to ensure high yield and purity。 Recent advances in catalytic techniques have further improved the efficiency of these synthetic routes。 These improvements not only reduce production costs but also minimize waste generation， making them more environmentally friendly。

The< strong-application prospects of this compound are vast。 Beyond its potential as a therapeutic agent， it also serves as a valuable tool for studying biological mechanisms。 Researchers can use it to investigate how different molecules interact with biological targets， providing insights into disease pathways and potential drug mechanisms。

In conclusion，< strong >tert - butyl 2 - {3 H ， 4 H ， 5 H ， 6 H ， 7 H - i m i d az o [ 4 ， 5 - c p y r i d i n - 2 - y l ] ac et ate (CAS No。2639416 -73 -0) is a compound with significant potential in pharmaceutical research。 Its unique structural features， favorable pharmacokinetic properties， and promising biological activities make it an attractive candidate for further development。 As research continues to uncover new applications for this molecule， it is likely to play an important role in addressing some of today's most pressing medical challenges。